BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: [2-(4-
Chlorophenyl)phenyl]sulfonyl chloride[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

[2-(4-Chlorophenyl)phenyl]sulfonyl
Compound Name:

chloride
CAS No.: 887344-37-8
Cat. No.: B1352784

Get Quote

\ J

CAS Number: 887344-37-8 Molecular Formula: C12HsCl202S Molecular Weight: 287.16 g/mol
IUPAC Name: 2-(4-chlorophenyl)benzenesulfonyl chloride[1][2]

Executive Summary

[2-(4-Chlorophenyl)phenyl]sulfonyl chloride is a specialized organosulfur building block
characterized by a biphenyl core with orthogonal functionalization.[1] Unlike common para-
substituted sulfonyl chlorides, this molecule features a sulfonyl chloride group at the ortho (C2)
position relative to the biaryl axis, with a chlorine atom at the para (C4') position of the distal

ring.

This steric arrangement imparts unique reactivity profiles, making it a critical scaffold in the
synthesis of atropisomeric ligands, sterically constrained sulfonamide inhibitors, and advanced
agrochemicals. Its utility lies in its ability to introduce a lipophilic, electron-withdrawing biaryl
moiety into pharmacophores, modulating metabolic stability and binding affinity in drug targets
such as GPCRs and ion channels.[1]
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Chemical Identity & Structural Analysis[1][3][4]

The molecule consists of two benzene rings connected by a single bond.[1] The proximal ring
bears the highly reactive sulfonyl chloride electrophile, while the distal ring provides a lipophilic
anchor with a chloro-substituent that allows for further diversification (e.g., via Buchwald-
Hartwig amination or Suzuki coupling).

Property Data
CAS Number 887344-37-8
Appearance Off-white to pale yellow crystalline solid
Purity Grade Typically 297% (HPLC)
N Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes
Solubility )
In water

Storage 2-8°C, under inert atmosphere (Argon/Nitrogen)

] ] 103-108°C (Analogous range; specific
Melting Point

polymorph dependent)

Structural Conformation

The ortho-substitution forces the two phenyl rings to twist out of planarity to minimize steric
clash between the sulfonyl group and the ortho-hydrogens of the adjacent ring. This non-planar
conformation is vital for disrupting pi-stacking in biological targets, often improving solubility
and selectivity of derived drugs.[1]

Synthetic Methodology

Direct chlorosulfonation of 4-chlorobiphenyl typically yields the para isomer due to steric
hindrance and electronic directing effects.[1] Therefore, the authoritative synthesis of the ortho
isomer requires a directed approach, most reliably via the Meerwein Chlorosulfonylation of the
corresponding aniline.

Protocol: Sandmeyer-Type Chlorosulfonylation

Objective: Convert 2-(4-chlorophenyl)aniline to the sulfonyl chloride with high regiocontrol.[1]
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¢ Diazotization:

o Dissolve 2-(4-chlorophenyl)aniline (1.0 eq) in concentrated HCI (3.0 eq) and glacial acetic
acid at -5°C.

o Add agueous NaNO:z (1.1 eq) dropwise, maintaining temperature <0°C. Stir for 30 min to
form the diazonium salt.

» Sulfonyl Group Installation:

o Reagent Prep: Saturate glacial acetic acid with SOz gas. Add CuClz (0.2 eq) as a catalyst.
[1]

o Coupling: Pour the cold diazonium solution into the SO2/CuClz mixture.

o Observation: Immediate nitrogen evolution indicates decomposition of the diazonium
species and capture by SO2.[1]

o Workup:
o Pour mixture into ice water. The product precipitates as a solid.[1]
o Filter, wash with cold water, and dry in a vacuum desiccator over P20s.[1]

o Purification: Recrystallization from hexane/CHCIs if necessary.[1]

NaNO2, HCI
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Figure 1: Meerwein chlorosulfonylation pathway ensuring ortho-regioselectivity.
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Reactivity Profile & Handling

The sulfonyl chloride moiety is highly electrophilic but less reactive than non-hindered analogs

(e.g., benzenesulfonyl chloride) due to the ortho-biaryl bulk.[1]

Key Reactions

e Sulfonamide Formation (Aminolysis):

o Reacts with primary/secondary amines in the presence of a base (TEA, DIPEA) or

pyridine.

o Note: Reaction times may be prolonged (4—12h) compared to standard derivatives due to

steric shielding.[1]

 Friedel-Crafts Sulfonylation:

o In the presence of AICIs, it can cyclize intramolecularly to form chlorinated

dibenzothiophene dioxides (sulfones), a common side reaction if heating is uncontrolled.

e Hydrolysis:

o Rapidly converts to the sulfonic acid upon exposure to atmospheric moisture.[1] Strict

anhydrous handling is required.

[2-(4-Chlorophenyl)phenyl]

sulfonyl chloride

+ R-NH2 / Base + H20 (Moisture) \+ R-OH / Base
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Figure 2: Divergent reactivity pathways.[1] Moisture sensitivity requires anhydrous conditions.
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Applications in Drug Discovery

This scaffold is particularly valued in Fragment-Based Drug Discovery (FBDD).[1] The biaryl
system mimics hydrophobic pockets in proteins, while the sulfonyl group provides a rigid
geometry for hydrogen bonding.

» GPCR Antagonists: The biphenyl motif is a classic privileged structure in Angiotensin Il
receptor blockers (ARBS).[1]

» Kinase Inhibitors: The 4-chloro group allows for late-stage functionalization to tune selectivity
against specific kinase isoforms.[1]

» lon Channel Modulators: Sulfonamides derived from this core have shown potential in
blocking voltage-gated sodium channels (Nav1.7).[1]

Safety & Handling Protocols

Hazard Class: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.[1]

» Personal Protective Equipment (PPE):
o Double nitrile gloves (breakthrough time <15 min for sulfonyl chlorides).[1]
o Chemical splash goggles and face shield.[1]
o Work strictly within a fume hood.[1]

e Spill Management:

o Do not use water.[1] Neutralize spills with solid sodium bicarbonate or lime before cleanup.

[1]
» Storage:
o Store in a tightly sealed vial under Argon at 4°C.

o If the solid turns to a viscous oil or emits acrid fumes (HCI), hydrolysis has occurred.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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